Cas no 93340-09-1 (Methyl 3-cyano-2-methylbenzoate)

Methyl 3-cyano-2-methylbenzoate structure

93340-09-1 structure

Product Name:Methyl 3-cyano-2-methylbenzoate

CAS No:93340-09-1

Molecular Formula:C₁₀H₉NO₂

Molecular Weight:175.183962583542

MDL:MFCD14584407

CID:1982151

PubChem ID:13170186

Methyl 3-cyano-2-methylbenzoate Properties

Names and Identifiers

- Methyl 3-cyano-2-methylbenzoate
- 3-cyano-2-methyl-benzoic acid methyl ester
- KB-54114
- Benzoic acid, 3-cyano-2-methyl-, methyl ester
- SureCN646271
- methyl 3-cyano-o-toluate
- 3-Cyan-2-methyl-benzoesaeure-methylester
- AGN-PC-00L9HY
- 3-Cyano-2-methylBenzoic acid methyl ester
- o-Toluic acid, 3-cyano-, methyl ester (6CI)
- CS-0134946
- DTXSID30524446
- DB-017996
- 3-Cyano-2-methylBenzoic acid methyl ester
- methyl3-cyano-2-methylbenzoate
- F53204
- 93340-09-1
- 3-cyano-2-methylBenzoic acid methyl ester
- BS-46069
- FHBWZNLFBLOUKX-UHFFFAOYSA-N
- MFCD14584407
- METHYL 3-CYANO-2-METHYLBENZOATE
- SCHEMBL646271
- SY244571
- +Expand
- MDL： MFCD14584407
- InChIKey： FHBWZNLFBLOUKX-UHFFFAOYSA-N
- Inchi： 1S/C10H9NO2/c1-7-8(6-11)4-3-5-9(7)10(12)13-2/h3-5H,1-2H3
- SMILES： N#CC1C(C)=C(C(OC)=O)C=CC=1

Computed Properties

Exact Mass: 175.063328530g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 175.063328530g/mol
Heavy Atom Count: 13
Complexity: 241
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 50.1Å²

Methyl 3-cyano-2-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01FQ0O-1g	Benzoic acid, 3-cyano-2-methyl-, methyl ester	93340-09-1	95%	1g	$28.00	2024-04-20
A2B Chem LLC	AY12376-1g	Benzoic acid, 3-cyano-2-methyl-, methyl ester	93340-09-1	95%	1g	$25.00	2024-07-18
Aaron	AR01FQ90-250mg	Benzoic acid, 3-cyano-2-methyl-, methyl ester	93340-09-1	97%	250mg	$8.00	2024-07-18
abcr	AB510741-1g	Methyl 3-cyano-2-methylbenzoate; .	93340-09-1		1g	€111.70
Alichem	A015023486-250mg	Methyl 3-cyano-2-methylbenzoate	93340-09-1	97%	250mg	$494.40	2023-08-31
Ambeed	A991305-1g	Methyl 3-cyano-2-methylbenzoate	93340-09-1	95%	1g	$34.0	2024-04-16
eNovation Chemicals LLC	Y0997285-5g	methyl 3-cyano-2-methylbenzoate	93340-09-1	95%	5g	$1000	2022-09-10
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02861-5g	Methyl 3-cyano-2-methylbenzoate	93340-09-1	95%	5g	$650	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTFS68-100mg	methyl 3-cyano-2-methyl-benzoate	93340-09-1	97%	100mg	￥108.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1205586-250mg	Methyl 3-cyano-2-methylbenzoate	93340-09-1	98%	250mg	￥71.00	2024-04-24

Methyl 3-cyano-2-methylbenzoate Synthesis

Synthetic Circuit 1

93340-34-2

93340-09-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water

Reference

: The oxazoline-benzyne route to 1,2,3-trisubstituted benzenes. Tandem addition of organolithiums, organocuprates, and α-lithionitriles to benzynes

Pansegrau, Paul D.; Rieker, William F.; Meyers, A. I., Journal of the American Chemical Society, 1988, 110(21), 7178-84

Synthetic Circuit 2

99548-54-6

557-21-1

93340-09-1

Reaction Conditions

1.1 Reagents: Polyethylene glycol lauryl ether , Poly(methylhydrosiloxane) Catalysts: [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][[5-(diphenylphosphino)-9,9-dimethyl-9H-xa… Solvents: Water ; 24 h, 55 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Late-stage Pd-catalyzed Cyanations of Aryl/Heteroaryl Halides in Aqueous Micellar Media

Thakore, Ruchita R.; Takale, Balaram S. ; Singhania, Vani; Gallou, Fabrice; Lipshutz, Bruce H., ChemCatChem, 2021, 13(1), 212-216

Synthetic Circuit 3

99548-54-6

13746-66-2

93340-09-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 10 h, 120 °C; 120 °C → rt

Reference

: Preparation of indenoisoquinolinone analogs for treating and preventing diseases

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

99548-54-6

13746-66-2

93340-09-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 10 h, 120 °C; 120 °C → rt

Reference

: Preparation of indenoisoquinolinone analogs as inhibitors of poly(ADP-ribose) polymerase

, World Intellectual Property Organization, , ,

Synthetic Circuit 5

99548-54-6

13943-58-3

93340-09-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylamine ; rt → 120 °C; 4 h, 120 °C; 18 h, rt

Reference

: Synthesis of tropane derivatives for pharmaceutical use

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

52570-33-9

14459-95-1

93340-09-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 10 h, rt → 120 °C

Reference

: Preparation of oxoindoline derivatives as protein function modulators

, World Intellectual Property Organization, , ,

Synthetic Circuit 7

99548-54-6

13746-66-2

93340-09-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 36.5 h, 120 °C

Reference

: Preparation of substituted pyrazolopyrimidines as antagonists of the adenosine A2a receptor

, World Intellectual Property Organization, , ,

Synthetic Circuit 8

93340-34-2

334-88-3

93340-09-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid
1.2 -

Reference

: Tandem addition-rearrangement of nitrile anions to benzyne. A convenient synthesis of 3-cyano-2-alkylbenzoic acids and benzaldehydes

Meyers, A. I.; Pansegrau, Paul D., Tetrahedron Letters, 1984, 25(28), 2941-4

Synthetic Circuit 9

93340-09-1

Reaction Conditions

Reference

: Metabotropic glutamate receptor positive allosteric modulators and uses thereof

, World Intellectual Property Organization, , ,

Synthetic Circuit 10

93340-09-1

Reaction Conditions

Reference

: Preparation of quinoline derivatives as antiallergics and antiinflammatories

, World Intellectual Property Organization, , ,

Methyl 3-cyano-2-methylbenzoate Raw materials

Methyl 3-cyano-2-methylbenzoate Preparation Products

Methyl 3-cyano-2-methylbenzoate (93340-09-1)

Methyl 3-cyano-2-methylbenzoate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:93340-09-1)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

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93340-09-1 (Methyl 3-cyano-2-methylbenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:93340-09-1)Methyl 3-cyano-2-methylbenzoate

Purity:99%

Quantity:25g

Price($):214.0